Cas no 61710-07-4 (1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-)

• Product Name: 1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-
• CAS No: 61710-07-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 469009
• PubChem ID: 12301240
• Update Time: 2025-04-19

1,4-Oxazepine, 7-butoxyhexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-
• 7-butoxy-4-methyl-1,4-oxazepane
• DTXSID70486478
• 61710-07-4

• Inchi： 1S/C10H21NO2/c1-3-4-8-12-10-5-6-11(2)7-9-13-10/h10H,3-9H2,1-2H3
• InChI Key： OTCVISLLPGSBPA-UHFFFAOYSA-N
• SMILES： O1CCN(C)CCC1OCCCC

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7